Cas no 117174-38-6 (2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-2,3-dideoxy-b-D-threo-pentofuranosyl)-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-2,3-dideoxy-b-D-threo-pentofuranosyl)-5-methyl-
• CAS No: 117174-38-6
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 186098
• PubChem ID: 452055
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-2,3-dideoxy-b-D-threo-pentofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3-cyano-2,3-dideoxy-b-D-threo-pentofuranosyl)-5-methyl-
• (2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolane-3-carbonitrile
• 1-(3-C-Cyano-2,3-dideoxy-beta-D-arabino-pentofuranosyl)thymine
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-cyano-2,3-dideoxy-.beta.-D-threo-pentofuranosyl)-5-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-(3-cyano-2,3-dideoxy-beta-D-threo-pentofuranosyl)-5-methyl-
• (2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-carbonitrile
• CHEMBL2115440
• 117174-38-6
• 1-(3-C-Cyano-2,3-dideoxy-.beta.-D-arabino-pentofuranosyl)thymineCNdd(ara)PentFurT
• DTXSID10151714

• Inchi： 1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-2-7(3-12)8(5-15)18-9/h4,7-9,15H,2,5H2,1H3,(H,13,16,17)/t7-,8+,9+/m0/s1
• InChI Key： LFAIUPXHKWZRNL-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C#N)C[C@@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 103Ų